(2Z)-2-(4-ethylbenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one

• Molecular Formula: C26H22O3
• Molecular Weight: 382.4 g/mol
• IUPAC Name: (2Z)-2-[(4-ethylphenyl)methylidene]-6-[(E)-3-phenylprop-2-enoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C26H22O3/c1-2-19-10-12-21(13-11-19)17-25-26(27)23-15-14-22(18-24(23)29-25)28-16-6-9-20-7-4-3-5-8-20/h3-15,17-18H,2,16H2,1H3/b9-6+,25-17-
• InChI Key: MXRMGVNDUAHHEA-ZWVOBYKJSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC/C=C/C4=CC=CC=C4
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC=CC4=CC=CC=C4

Description

“(2Z)-2-(4-ethylbenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one” is a synthetic benzofuran-3(2H)-one derivative characterized by a conjugated system with a 4-ethylbenzylidene group at the C2 position and a (2E)-3-phenylprop-2-en-1-yloxy substituent at the C6 position of the benzofuranone core.

The structural uniqueness of this compound lies in the combination of a 4-ethylphenyl group (enhancing lipophilicity) and a conjugated propenyloxy side chain (contributing to π-π stacking interactions), which may optimize its pharmacokinetic profile compared to simpler analogs .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Benzofuran-3(2H)-one Derivatives

Compound Name	Key Substituents	Notable Features	Reference
(2Z)-2-(4-ethylbenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one	4-ethylbenzylidene; (E)-3-phenylpropenyloxy	Enhanced lipophilicity; potential for extended conjugation.
(2Z)-6-hydroxy-2-(4-methoxybenzylidene)-7-methyl-1-benzofuran-3(2H)-one	4-methoxybenzylidene; hydroxy; 7-methyl	Polar methoxy/hydroxy groups may improve solubility but reduce membrane permeability.
(2Z)-2-(4-bromobenzylidene)-6-(benzyloxy)-7-methylbenzofuran-3(2H)-one	4-bromobenzylidene; benzyloxy; 7-methyl	Bromine atom introduces potential halogen bonding; benzyloxy group increases steric bulk.
(2Z)-2-(3-fluorobenzylidene)-6-(2-methylprop-2-enoxy)-1-benzofuran-3(2H)-one	3-fluorobenzylidene; 2-methylpropenyloxy	Fluorine’s electronegativity may enhance electronic interactions; methylpropenyloxy adds rigidity.
(2Z)-6-[2-(4-bromophenyl)-2-oxoethoxy]-2-(furan-2-ylmethylidene)-1-benzofuran-3(2H)-one	Furan-2-ylmethylidene; 4-bromophenyl-oxoethoxy	Furan and bromophenyl groups could enhance binding to aromatic receptors or enzymes.
(2Z)-6-hydroxy-7-[(4-methylpiperazin-1-yl)methyl]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one	Thiophen-2-ylmethylidene; 4-methylpiperazinylmethyl; hydroxy	Piperazine moiety may improve water solubility and CNS penetration; thiophene enhances bioactivity.

Key Findings:

Oxygenated Side Chains: Propenyloxy or benzyloxy groups (as in the target compound) enhance π-π stacking, which is critical for interactions with aromatic residues in enzymes or DNA . Heterocyclic Moieties: Derivatives with furan or thiophene rings (e.g., –11) show distinct electronic profiles, possibly influencing redox activity or receptor selectivity .

Physicochemical Properties: The 4-ethyl group in the target compound increases lipophilicity (logP ~3.5 estimated), favoring membrane permeability over polar analogs like the 4-methoxy derivative (logP ~2.8) . Piperazine-containing analogs () demonstrate improved solubility in aqueous media, making them suitable for intravenous formulations .

Synthetic Accessibility: The target compound’s synthesis likely follows a Claisen-Schmidt condensation route, similar to other benzylidene-benzofuranones . However, the (E)-propenyloxy side chain requires precise stereocontrol during allylation, which may increase synthetic complexity compared to simpler ether derivatives .